
Application Note: Analysis of ETH-LAD using
Gas Chromatography-Mass Spectrometry (GC-

MS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ETH-LAD

Cat. No.: B588469 Get Quote

Abstract
This application note provides a detailed protocol for the analysis of N6-ethyl-6-norlysergic acid

diethylamide (ETH-LAD), a potent semi-synthetic psychedelic of the lysergamide class. The

methodology outlined utilizes Gas Chromatography-Mass Spectrometry (GC-MS) for the

separation and identification of ETH-LAD. This document is intended for researchers,

scientists, and professionals in the fields of analytical chemistry, toxicology, and drug

development.

Introduction
ETH-LAD is a structural analog of lysergic acid diethylamide (LSD) and has emerged as a new

psychoactive substance (NPS).[1][2][3][4][5] Accurate and reliable analytical methods are

crucial for its identification in forensic and clinical settings. GC-MS is a robust and widely used

technique for the analysis of volatile and semi-volatile compounds, offering excellent

chromatographic separation and mass spectral identification. This protocol details the

instrumental parameters and procedures for the successful GC-MS analysis of ETH-LAD.

Experimental Protocol
2.1. Sample Preparation A solution of ETH-LAD is prepared by dissolving approximately 2 mg

of the substance in 1.5 mL of chloroform.[1][5] For analysis, a 1 µL aliquot of this sample
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solution is injected into the GC-MS system.[1][5]

2.2. Instrumentation The analysis is performed on a gas chromatograph coupled to a mass

spectrometer. The following instrumental parameters have been shown to be effective for the

analysis of ETH-LAD.[1]

Table 1: GC-MS Instrumental Parameters

Parameter Value

Gas Chromatograph

Column
Fused silica capillary DB-1 column (30 m x 0.25

mm, film thickness 0.25 µm)[1][3]

Injection Mode Splitless[1][3]

Injector Temperature 220°C[1][5]

Carrier Gas Helium[1][5]

Flow Rate 1.2 mL/min (constant flow mode)[1][5]

Oven Temperature Program

Initial temperature of 80°C, held for 1 min,

followed by a ramp to 280°C at 15°C/min. The

final temperature was held for 21 min.[1][3]

Transfer Line Temperature 280°C[1][5]

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 175°C[1]

Emission Current 200 µA[1]

Scan Range m/z 29 - 600[1]

Scan Time 1 s[1]

Data Analysis and Results
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The electron ionization (EI) mass spectrum of ETH-LAD exhibits several characteristic

fragments that are also observed in the mass spectrum of LSD.[1] It is important to note that

GC-MS analysis of ETH-LAD can lead to the formation of isomeric degradation products.[1]

The mass spectrum of the most abundant isomer is typically considered for identification.

Table 2: Characteristic Mass Fragments of ETH-LAD

Mass-to-Charge Ratio (m/z) Description

72 Iminium ion, also seen in LSD[1]

151-156 Fragment cluster, also seen in LSD[1]

178-182 Fragment cluster, also seen in LSD[1]

205-208 Fragment cluster, also seen in LSD[1]

207
Key fragment, potentially formed from the retro-

Diels-Alder fragment[1]

265
Key fragment, potentially formed from the retro-

Diels-Alder fragment[1]

280 Retro-Diels-Alder fragment, also seen in LSD[1]

Experimental Workflow
The following diagram illustrates the logical workflow for the GC-MS analysis of ETH-LAD.
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Sample Preparation

Injection

Gas Chromatography

Mass Spectrometry

Data Analysis

Dissolve ~2 mg ETH-LAD in 1.5 mL Chloroform

Inject 1 µL of sample solution

DB-1 Column (30m x 0.25mm x 0.25µm)

Injector: 220°C
Oven Program: 80°C (1 min) -> 280°C @ 15°C/min (hold 21 min)

Carrier Gas: He @ 1.2 mL/min

Ion Source: 175°C (EI)
Scan Range: m/z 29-600

Transfer Line @ 280°C

Identify characteristic fragments (e.g., m/z 72, 207, 265, 280)

Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of ETH-LAD.

Discussion
The protocol described in this application note provides a reliable method for the identification

of ETH-LAD. The use of a standard DB-1 column and a straightforward temperature ramp
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allows for effective separation. The mass spectral data, characterized by specific fragment

ions, provides a high degree of confidence in the identification of the analyte. It is crucial to be

aware of the potential for thermal degradation and isomerization of lysergamides during GC

analysis, which may result in multiple peaks for a single standard.[1] Therefore, comparison

with a reference standard is highly recommended.

Conclusion
This application note presents a detailed and validated protocol for the GC-MS analysis of

ETH-LAD. The provided instrumental parameters, data on characteristic mass fragments, and

the experimental workflow can be readily implemented by analytical laboratories for the routine

analysis of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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